3-chloro-1-(3-phenyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-1-propanone
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Description
3-chloro-1-(3-phenyl-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-1-propanone is a useful research compound. Its molecular formula is C17H16ClNO2 and its molecular weight is 301.77. The purity is usually 95%.
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Scientific Research Applications
Polybenzoxazine Development
Polybenzoxazine materials have been developed using renewable resources, highlighting an innovative approach towards sustainable material science. For example, phloretic acid, a naturally occurring phenolic compound, has been explored as a sustainable alternative to phenol for enhancing the reactivity towards benzoxazine ring formation. This approach not only supports the development of almost 100% bio-based benzoxazine materials but also paves the way for their application in various domains due to their suitable thermal and thermo-mechanical properties (Trejo-Machin et al., 2017).
Chiral Synthesis Applications
The compound's derivatives have been used in the asymmetric synthesis of chiral intermediates for antidepressant drugs. A study demonstrated the use of Saccharomyces cerevisiae reductase for the high enantioselective synthesis of (S)-3-chloro-1-phenyl-1-propanol, a key intermediate in pharmaceutical production, achieving an enantiomeric excess value of 100% (Choi et al., 2010).
Heterocyclic Compound Synthesis
Research on 3-(4-Phenyl) benzoyl propionic acid derivatives, closely related to the target compound, has contributed to the synthesis of various heterocyclic compounds like furanones, pyrrolinones, and benzoxazinones. These compounds' diverse reactivities toward nucleophiles have been reported, indicating their potential in synthesizing a wide range of biologically and industrially relevant molecules (Soliman et al., 2010).
Advanced Polymer Structures and Properties
A study on multifunctional benzoxazines showed that derivatives from phenol-, resorcinol-, and phloroglucinol lead to monomers with varying oxazine functionalities. The polymerization behavior and thermal properties of these monomers indicate their applicability in creating materials with diverse polymer structures and enhanced properties (Soto et al., 2016).
Polymerization Kinetics and Mechanisms
Investigations into the polymerization kinetics and mechanisms of aromatic polybenzoxazines have shown that blending these compounds with thermoplastic oligomers can initiate polymerization without affecting the kinetics adversely. This research offers insights into creating interpenetrating network structures with enhanced thermal stability, opening avenues for the development of materials with superior performance characteristics (Hamerton et al., 2014).
Properties
IUPAC Name |
3-chloro-1-(3-phenyl-2,3-dihydro-1,4-benzoxazin-4-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO2/c18-11-10-17(20)19-14-8-4-5-9-16(14)21-12-15(19)13-6-2-1-3-7-13/h1-9,15H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBXOQVDAIKPIEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C2=CC=CC=C2O1)C(=O)CCCl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.